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Compound of Interest

18-Methoxy-18-oxooctadecanoic
Compound Name: _
acid

cat. No.: B3029622

Technical Guide on the Safety of 18-Methoxy-18-
oxooctadecanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive technical overview of the safety information for 18-
Methoxy-18-oxooctadecanoic acid (CAS No. 72849-35-5), a long-chain fatty acid derivative.
The information is compiled from various chemical supplier safety data sheets and public
chemical databases. This guide is intended for professionals in research and drug development
who may handle this substance. It summarizes key safety data, hazard classifications, and
recommended handling procedures. While specific toxicological studies on this compound are
not publicly available, this guide outlines the likely experimental frameworks used to determine
its known hazards.

Chemical Identification and Physical Properties

18-Methoxy-18-oxooctadecanoic acid, also known as Octadecanedioic acid monomethyl
ester, is a solid organic compound.[1][2] Its key identifiers and physical properties are
summarized below.
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Property Value Source(s)
CAS Number 72849-35-5 [11[2][3][4]
Molecular Formula C19H3604 [1][5]
Molecular Weight 328.49 g/mol [1]
Physical State Solid [5]

Melting Point 72-74 °C [2][4]

Boiling Point (Predicted)

439.8 + 18.0 °C at 760 mmHg

[4]

Density (Predicted) 0.965 £ 0.06 g/cm3 [2]

Appearance Colorless to light yellow solid [2]
Soluble in organic solvents

Solubility (ethers, esters, alcohols); [2]

insoluble in water.

Hazard Identification and Classification

This compound is classified as an irritant. The Globally Harmonized System (GHS)

classification is consistent across multiple suppliers.

Parameter

Classification

Source(s)

GHS Pictogram

GHSO07 (Exclamation Mark)

[5]

Signal Word

Warning

[5][6]

Hazard Statements

H315: Causes skin irritation.
H319: Causes serious eye
irritation. H335: May cause

respiratory irritation.

[5][6]

Transport Information

Non-hazardous for road
(ADR/RID), sea (IMDG), and
air (IATA) transport.

[1]
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Note: Quantitative toxicological data such as LD50 (lethal dose, 50%) or LC50 (lethal
concentration, 50%) values for 18-Methoxy-18-oxooctadecanoic acid are not readily
available in the public domain based on the conducted searches.

Precautionary Measures and Safe Handling

Based on the hazard classification, a series of precautionary statements and safe handling
procedures are recommended.
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Category

Precautionary
Statement Code(s)

Description Source(s)

Prevention

P261

Avoid breathing
dust/fume/gas/mistiva  [5]

pors/spray.

P264

Wash hands
thoroughly after
handling.

[5]

P270

Do not eat, drink or
smoke when using

this product.

[5]

P271

Use only outdoors or
in a well-ventilated

area.

[5]

P280

Wear protective
gloves/protective
clothing and eye/face

protection.

[5]L6]

Response

P302 + P352

IF ON SKIN: Wash
with plenty of water [5]

and soap.

P304 + P340

IF INHALED: Remove
person to fresh air and
keep comfortable for

breathing.

[5]L6]

P305 + P351 + P338

IF IN EYES: Rinse
cautiously with water
for several minutes.
Remove contact
lenses, if present and
easy to do. Continue

rinsing.

[5](6]
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Call a POISON
p312 CENTER or. o 6]
doctor/physician if you
feel unwell.
If skin irritation occurs:
P332 + P313 Get medical [6]
advice/attention.
Store in a sealed
container in a dry,
Storage well-ventilated place. [11[7]
Keep away from
sources of ignition.
Dispose of
contents/container in
Disposal accordance with

local/regional/national/
international

regulations.

Experimental Protocols for Hazard Determination

While the specific test reports for this compound are not available, the hazard classifications

(H315, H319) are typically determined using standardized methodologies, such as those

outlined by the Organisation for Economic Co-operation and Development (OECD).

Representative Protocol: In Vitro Skin Irritation (OECD

TG 439)

The "Causes skin irritation” (H315) classification is often based on in vitro tests using

Reconstructed human Epidermis (RhE) models.

Methodology:

o Tissue Preparation: Commercially available RhE tissue models are cultured to form a

stratified, differentiated epidermis.
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Chemical Exposure: A precise amount of the test chemical (18-Methoxy-18-
oxooctadecanoic acid, likely dissolved in a suitable solvent or applied as a solid) is applied
topically to the tissue surface.

Incubation: The treated tissues are incubated for a defined period (e.g., 15-60 minutes).

Rinsing and Post-Incubation: The chemical is thoroughly rinsed off, and the tissues are
transferred to fresh medium and incubated for an extended period (e.g., 42 hours) to allow
for the development of cytotoxic effects.

Viability Assessment: Tissue viability is measured using a quantitative assay, most commonly
the MTT assay. In this assay, viable cells reduce the yellow MTT tetrazolium salt to a purple
formazan product, which is then extracted and quantified spectrophotometrically.

Classification: A substance is classified as an irritant if the mean tissue viability is reduced
below a defined threshold (e.g., < 50%) compared to negative controls.

Representative Protocol: Serious Eye Damage/Eye
Irritation (OECD TG 492)

The "Causes serious eye irritation” (H319) classification can be determined using in vitro

methods on reconstructed human cornea-like epithelium (RhCE) models.

Methodology:

Tissue Preparation: 3D RhCE tissue models are equilibrated in culture medium.

Chemical Exposure: The solid test chemical (50 mg) or liquid (50 pL) is applied directly to the
epithelial surface of duplicate tissues.

Incubation: Tissues are exposed for a standardized duration (e.g., 6 hours for solids).

Post-Exposure Incubation: Tissues are rinsed and placed in a post-incubation medium for a
period (e.g., 18 hours) to allow for recovery or progression of injury.

Viability Assessment: Cell viability is determined using the MTT assay, similar to the skin
irritation protocol. The amount of formazan produced is directly proportional to the
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percentage of viable cells.

+ Classification: A chemical is identified as causing serious eye irritation if the mean tissue
viability falls below a specific threshold (e.g., < 60%).

Visualized Workflows and Logic

The following diagrams illustrate the logical flow for risk assessment and the recommended
workflow for safe handling of 18-Methoxy-18-oxooctadecanoic acid.

18-Methoxy-18-oxooctadecanoic Acid

|
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Caption: GHS Hazard Identification and corresponding PPE recommendations.
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Start: Handling the Substance

1. Assess Risks
(Review SDS: H315, H319, H335)

\4

2. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

\4
[ 3. Ensure Proper Ventilation
(

Fume Hood or Well-Ventilated Area)

\

4. Handle Substance with Care
~ (Avoid creating dust, Avoid contact)

In Case of Exposure -~ R \

Skin Contact: Eye Contact: Inhalation: 5. Store Properly
Wash with soap and water Rinse cautiously with water for several minutes Move to fresh air (Sealed container, dry place)

Seek medical advice if symptoms persist @

Click to download full resolution via product page

Caption: Recommended safe handling workflow for laboratory use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [18-Methoxy-18-oxooctadecanoic acid safety data sheet
(SDS) information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3029622#18-methoxy-18-oxooctadecanoic-acid-
safety-data-sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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